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Compound of Interest

Compound Name: 2-Bromo-6-chloro-3-fluorophenol

CAS No.: 1782417-49-5

Cat. No.: B2641302

Get Quote

Executive Summary & Application Context
2-Bromo-6-chloro-3-fluorophenol is a specialized halogenated intermediate, critical in the

synthesis of serotonin 5-HT2C receptor modulators and other fluorinated bioactive scaffolds. Its

structural uniqueness lies in the dense "1,2,3,6" substitution pattern on the phenol ring, leaving

only two adjacent protons (positions 4 and 5).

The Core Challenge: Synthesizing this molecule often involves electrophilic halogenation of 3-

fluorophenol derivatives. This process is prone to regioisomerism. A common impurity is the 4-

chloro isomer (2-bromo-4-chloro-5-fluorophenol), which has identical molecular weight (MW

225.44) and similar polarity, making MS-based differentiation impossible and standard C18

HPLC difficult.

Key Differentiator: Unlike many of its crystalline isomers, 2-Bromo-6-chloro-3-fluorophenol is
typically isolated as an oil [1]. This physical state, combined with specific

F-NMR coupling constants, forms the basis of the differentiation strategy.
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To validate the product, one must first understand what else could be in the flask. The

synthesis typically proceeds via bromination and chlorination of a fluorophenol core.

The "Impurity Landscape"
Impurity Type Likely Structure Origin Differentiation Key

Regioisomer
2-Bromo-4-chloro-5-

fluorophenol

Over-chlorination or

wrong directing effect

(para to F).

NMR (

-coupling): Protons

are para to each other

(singlets or weak

coupling).

Regioisomer
2-Bromo-6-chloro-5-

fluorophenol

Alternative

bromination site.

NMR: Protons are

ortho, but chemical

shifts differ due to F

position.

Starting Material
2-Bromo-3-

fluorophenol

Incomplete

chlorination.

GC/HPLC: Different

MW (191.00 vs

225.44).

Byproduct
2,4-Dibromo-3-

fluorophenol

Over-bromination

(competitive with Cl).

MS: Distinct isotopic

pattern (Br2 vs BrCl).

Structural Visualization
The following diagram illustrates the structural divergence that necessitates rigorous QC.
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Precursor
(3-Fluorophenol)

TARGET
2-Bromo-6-chloro-

3-fluorophenol
(Oil)

 1. Bromination (C2)
 2. Chlorination (C6)

Impurity A (Regioisomer)
2-Bromo-4-chloro-

5-fluorophenol
(Solid)

 Chlorination at C4
(Para to F)

Impurity B (Under-reacted)
2-Bromo-3-fluorophenol

 Incomplete
Chlorination

Click to download full resolution via product page

Figure 1: Synthetic pathways leading to the target molecule and its primary impurities.

Analytical Strategy: The Differentiation Matrix
A. Nuclear Magnetic Resonance (NMR) – The Gold
Standard
NMR is the only definitive method to confirm the substitution pattern. The target molecule has

two aromatic protons at positions 4 and 5.[1]

Critical Parameter: Coupling Constants (

)

Target (2,3,6-substituted): Protons H4 and H5 are ortho to each other.

Expect a large ortho-coupling:

.

H4 (ortho to F): Will show an additional large coupling to Fluorine (

).

H5 (meta to F): Will show a smaller coupling to Fluorine (
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).

Isomer (2,4,5-substituted): Protons would be para to each other.

Expect minimal or zero H-H coupling (

). Signals will appear as singlets or doublets only due to F-coupling.

Experimental Data (Target Molecule): Based on patent literature for this specific intermediate

[1]:

Solvent: Chloroform-d (

)

6.02 ppm: Doublet,

Hz (Hydroxyl -OH).[2]

6.73 ppm: Doublet of doublets (dd),

Hz.[2] (Likely H5, coupling with H4 and F).

7.28 ppm: Doublet of doublets (dd). (Likely H4, deshielded by Br and ortho-F).

B. Chromatographic Separation (HPLC)
Standard C18 columns often fail to resolve positional isomers of halogenated phenols.

Recommendation: Use a Pentafluorophenyl (PFP) stationary phase.

Mechanism: PFP phases engage in

-

and halogen-bonding interactions. The specific position of the Fluorine and Chlorine atoms
on the phenol ring significantly alters the retention time on PFP phases compared to C18.

C. Physical State
Target: Viscous Oil.[3]
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Common Impurities: Many di-halogenated phenols crystallize easily. If your product

spontaneously solidifies at room temperature, suspect high levels of the 4-chloro isomer.

Detailed Experimental Protocols
Protocol 1: NMR Identification Workflow
Objective: Confirm regio-chemistry via spin-spin coupling analysis.

Sample Prep: Dissolve ~10 mg of the oily product in 0.6 mL

. Ensure the sample is dry; water exchange broadens the OH peak.

Acquisition:

Run standard

(16 scans).

Run

-decoupled

NMR (if available) to confirm a single fluorine environment (expected shift

to

ppm range).

Analysis:

Zoom into the aromatic region (6.5 – 7.5 ppm).

Pass Criteria: Observation of two distinct "doublet of doublets" (dd) signals. The

coupling (~9 Hz) must be present in both signals.

Fail Criteria: Presence of aromatic singlets (indicates para-protons) or complex multiplets

integrating to >2 protons.

Protocol 2: PFP-HPLC Purity Method
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Objective: Quantify isomeric purity.

Column: Thermo Hypersil GOLD PFP or Phenomenex Kinetex F5 (

mm, 2.6 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Methanol (MeOH provides better selectivity for halogenated phenols than

Acetonitrile).

Gradient:

0-2 min: 40% B (Isocratic hold to separate polar impurities).

2-15 min: 40%

85% B.

15-20 min: 85% B.

Detection: UV at 280 nm (Phenol absorption) and 254 nm.

Flow Rate: 1.0 mL/min.

Temperature: 35°C.[4]

Decision Tree for Product Release
Use this logic flow to approve or reject batches.
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Physical Inspection

Is it an Oil?

1H-NMR Analysis

Yes

REJECT
(Suspect 4-Cl Isomer)

No (Solid)

Are H-H Couplings
~9 Hz (Ortho)?

PFP-HPLC Analysis

Yes

REJECT
(Regioisomer Identified)

No (Singlets)

Purity > 98%?

RELEASE BATCH

Yes

REPURIFY
(Column Chromatography)

No

Click to download full resolution via product page

Figure 2: Quality Control Decision Matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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